CytoCalcein™ Violet 450
Description
CytoCalcein™ Violet 450 is a fluorogenic dye used to assess cell viability. It is a cell-permeable dye that, upon entering cells, is cleaved by intracellular esterases. This compound is retained by living cells and displays excitation/emission maxima of 405/450 nm, respectively.
Scientific Research Applications
Flow Cytometry in Disease Research
The application of CytoCalcein™ Violet 450 in scientific research is evident in studies like those of Lucchetti et al. (2020), who utilized flow cytometry to assess extracellular vesicles (EVs) in diseases. They reported on the challenges of assessing EVs using conventional flow cytometers that combine light side scatter with fluorescent signals from general labels like Calcein-violet. Their findings highlight the complexities and limitations in detecting and analyzing small and medium-sized EVs, crucial for understanding various diseases at the cellular level (Lucchetti et al., 2020).
Cytotoxicity Assessment
In the field of cytotoxicity, Lindholm et al. (2002) explored the cytotoxic activities of macrocyclic peptides (cyclotides) from violets, employing assays including fluorescence-based methods. The use of fluorescent compounds like this compound in such studies is implicit, providing crucial data on the effects of cyclotides on human tumor cell lines. This contributes significantly to the development of potential pharmacological tools and antitumor agents (Lindholm et al., 2002).
Drug Metabolism and Pharmacokinetics
This compound's relevance extends to drug metabolism studies. For instance, Kobayashi et al. (2004) discussed measuring drug metabolic activity in human hepatoma cells. While not directly mentioning this compound, the use of similar fluorescent compounds in assessing cytochrome P-450 activity is instrumental in understanding drug metabolism and interactions, critical in pharmacokinetics and pharmacodynamics research (Kobayashi et al., 2004).
Properties
Molecular Weight |
600 |
|---|---|
Origin of Product |
United States |
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